1-ethyl-4-iodo-2-(trifluoromethyl)benzene
Description
Safety and Hazards
As mentioned above, “iodo-4-(trifluoromethyl)benzene” is considered hazardous. It is recommended to handle it with protective gloves/clothing/eye protection/face protection, and to avoid breathing its dust/fume/gas/mist/vapors/spray. It should be used only outdoors or in a well-ventilated area, kept away from heat/sparks/open flames/hot surfaces, and stored in a well-ventilated place with the container tightly closed .
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-ethyl-4-iodo-2-(trifluoromethyl)benzene involves the introduction of an ethyl group, an iodine atom, and a trifluoromethyl group onto a benzene ring.", "Starting Materials": [ "Benzene", "Ethyl bromide", "Sodium iodide", "Copper(I) iodide", "Copper(II) iodide", "Trifluoromethyl iodide", "Sodium carbonate", "Acetone", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether" ], "Reaction": [ "Step 1: Bromination of benzene with bromine and iron(III) bromide to form bromobenzene", "Step 2: Ethylation of bromobenzene with ethyl bromide and sodium iodide in acetone to form 1-ethylbromobenzene", "Step 3: Reduction of 1-ethylbromobenzene with copper(I) iodide and sodium iodide in diethyl ether to form 1-ethylbenzene", "Step 4: Iodination of 1-ethylbenzene with iodine and copper(II) iodide in hydrochloric acid to form 1-ethyl-4-iodobenzene", "Step 5: Trifluoromethylation of 1-ethyl-4-iodobenzene with trifluoromethyl iodide and copper(I) iodide in the presence of sodium carbonate and sodium hydroxide to form 1-ethyl-4-iodo-2-(trifluoromethyl)benzene" ] } | |
CAS RN |
1369812-77-0 |
Product Name |
1-ethyl-4-iodo-2-(trifluoromethyl)benzene |
Molecular Formula |
C9H8F3I |
Molecular Weight |
300.1 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
